Cas no 219841-91-5 (Methyl 5-cyano-2-iodobenzoate)
Methyl 5-cyano-2-iodobenzoate structure
Product Name:Methyl 5-cyano-2-iodobenzoate
CAS No:219841-91-5
MF:C9H6INO2
MW:287.053914546967
MDL:MFCD21362395
CID:828781
Update Time:2026-04-29
Methyl 5-cyano-2-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-cyano-2-iodobenzoate
- Benzoic acid, 5-cyano-2-iodo-, methyl ester (Related Reference)
-
- MDL： MFCD21362395
- Inchi： InChI=1S/C9H6INO2/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4H,1H3
- InChI Key： SSXDDLXAVMYVKR-UHFFFAOYSA-N
- SMILES： COC(=O)C1=C(C=CC(=C1)C#N)I
Computed Properties
- Exact Mass: 286.94388
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 50.09
Methyl 5-cyano-2-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1015512-250mg |
Benzoic acid, 5-cyano-2-iodo-, methyl ester |
219841-91-5 | 95% | 250mg |
$295 | 2024-06-06 | |
| Chemenu | CM154242-1g |
methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 1g |
$464 | 2023-01-09 | |
| eNovation Chemicals LLC | Y1015512-1g |
Benzoic acid, 5-cyano-2-iodo-, methyl ester |
219841-91-5 | 95% | 1g |
$505 | 2024-06-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0715-1G |
methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 1g |
￥ 1,531.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0715-5G |
methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 5g |
￥ 4,606.00 | 2023-04-04 | |
| 1PlusChem | 1P00I4QT-250mg |
Benzoic acid, 5-cyano-2-iodo-, methyl ester |
219841-91-5 | 95% | 250mg |
$182.00 | 2025-02-28 | |
| 1PlusChem | 1P00I4QT-1g |
Benzoic acid, 5-cyano-2-iodo-, methyl ester |
219841-91-5 | 95% | 1g |
$329.00 | 2025-02-28 | |
| A2B Chem LLC | AI45157-250mg |
Methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 250mg |
$157.00 | 2024-04-20 | |
| A2B Chem LLC | AI45157-1g |
Methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 1g |
$289.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0715-100mg |
methyl 5-cyano-2-iodobenzoate |
219841-91-5 | 95% | 100mg |
￥462.0 | 2024-04-22 |
Methyl 5-cyano-2-iodobenzoate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
219841-91-5 (Methyl 5-cyano-2-iodobenzoate) Related Products
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